(E)-3-(2-chlorophenyl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(2-chlorophenyl)-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)prop-2-enamide
• InChI: InChI=1S/C17H18ClN3O/c18-15-6-2-1-5-13(15)8-9-17(22)19-11-14-12-20-21-10-4-3-7-16(14)21/h1-2,5-6,8-9,12H,3-4,7,10-11H2,(H,19,22)/b9-8+
• InChI Key: ZMNKTFWJOLPBMD-CMDGGOBGSA-N
• Canonical SMILES: C1CCN2C(=C(C=N2)CNC(=O)C=CC3=CC=CC=C3Cl)C1
• Isomeric SMILES: C1CCN2C(=C(C=N2)CNC(=O)/C=C/C3=CC=CC=C3Cl)C1
• Molecular Formula: C17H18ClN3O
• Molecular Weight: 315.8 g/mol

Description

(E)-3-(2-chlorophenyl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C17H18ClN3O and its molecular weight is 315.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound is related to various research efforts focusing on the synthesis and characterization of novel heterocyclic compounds. For instance, the synthesis of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives involves reactions that yield structurally similar compounds, offering insights into the potential chemical pathways and applications of the target compound. These studies contribute to the broader field of heterocyclic chemistry, exploring novel synthetic routes and characterizing newly synthesized compounds through comprehensive analytical methods (Hassan, Hafez, & Osman, 2014).

Biological Activities

Although the direct biological activities of the specific compound were not detailed, research on similar compounds has demonstrated potential antimicrobial and anticancer properties. The exploration of Thiosemicarbazide Derivatives as building blocks for synthesizing targeted heterocyclic compounds has shown that some synthesized compounds exhibit antimicrobial activity. This suggests a potential avenue for research into the biological activities of (E)-3-(2-chlorophenyl)-N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)acrylamide, particularly in understanding its interactions with biological targets and assessing its efficacy as a therapeutic agent (Elmagd, Hemdan, Samy, & Youssef, 2017).

Environmental and Analytical Applications

The synthesis of carbon-14 labeled compounds, such as Pyraoxystrobin, provides a methodological framework that could be applied to the compound for environmental studies, including toxicology, mode of action, and metabolism research. Labeling compounds with radioactive isotopes and studying their environmental fate and biological activity are crucial for assessing their safety and efficacy. This research application is particularly relevant for compounds used in agriculture, pharmaceuticals, and other industries (Liu, Ye, Kan, Zhang, & Ding, 2011).